Cas no 68054-39-7 (3,6-Dioxo-2,5-bis(phenylamino)-1,4-cyclohexadiene-1-carboxylic Acid)

• Product Name: 3,6-Dioxo-2,5-bis(phenylamino)-1,4-cyclohexadiene-1-carboxylic Acid
• CAS No: 68054-39-7
• MF: C₁₉H₁₄N₂O₄
• MW: 334.325464725494
• CID: 5226109
• Update Time: 2025-06-08

3,6-Dioxo-2,5-bis(phenylamino)-1,4-cyclohexadiene-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexadiene-1-carboxylic acid, 3,6-dioxo-2,5-bis(phenylamino)-
• 3,6-Dioxo-2,5-bis(phenylamino)-1,4-cyclohexadiene-1-carboxylic Acid

• Inchi： 1S/C19H14N2O4/c22-15-11-14(20-12-7-3-1-4-8-12)18(23)16(19(24)25)17(15)21-13-9-5-2-6-10-13/h1-11,20-21H,(H,24,25)
• InChI Key： QGNGDFAOUBQIEP-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)C(=O)C(NC2=CC=CC=C2)=CC(=O)C=1NC1=CC=CC=C1

Additional information on 3,6-Dioxo-2,5-bis(phenylamino)-1,4-cyclohexadiene-1-carboxylic Acid

Comprehensive Analysis of 3,6-Dioxo-2,5-bis(phenylamino)-1,4-cyclohexadiene-1-carboxylic Acid (CAS No. 68054-39-7)

3,6-Dioxo-2,5-bis(phenylamino)-1,4-cyclohexadiene-1-carboxylic Acid (CAS No. 68054-39-7) is a highly specialized organic compound with a unique structural framework. This compound belongs to the class of cyclohexadiene derivatives, which are increasingly gaining attention in pharmaceutical and material science research due to their versatile applications. The presence of both phenylamino and carboxylic acid functional groups in its structure makes it a promising candidate for further exploration in drug design and polymer chemistry.

In recent years, the scientific community has shown growing interest in cyclohexadiene-based compounds, particularly those with diketone and amino substituents. The compound's CAS No. 68054-39-7 has been referenced in several studies focusing on organic synthesis and molecular interactions. Researchers are particularly intrigued by its potential as a building block for more complex molecules, given its ability to participate in various condensation reactions and hydrogen bonding networks.

The 3,6-Dioxo-2,5-bis(phenylamino)-1,4-cyclohexadiene-1-carboxylic Acid structure features a conjugated system that contributes to its unique electronic properties. This characteristic has sparked discussions in materials science forums about its possible applications in organic electronics and photovoltaic materials. The compound's aromatic components and hydrogen-bonding capabilities make it particularly interesting for designing self-assembling materials with specific optical or electronic properties.

From a pharmaceutical perspective, the presence of both electron-rich and electron-deficient regions in the molecule suggests potential for biological activity. While comprehensive studies on its pharmacological properties are still limited, the structural similarity to known bioactive compounds has led to speculation about possible therapeutic applications. Researchers are particularly interested in exploring its potential as a scaffold for drug development, especially in areas requiring molecular recognition capabilities.

The synthesis of 3,6-Dioxo-2,5-bis(phenylamino)-1,4-cyclohexadiene-1-carboxylic Acid typically involves multi-step organic reactions, with careful control of reaction conditions to achieve the desired product purity. Recent advancements in green chemistry have prompted investigations into more sustainable synthetic routes for such compounds. The scientific community is particularly interested in developing catalytic methods that could reduce waste and improve yields for this and similar functionalized cyclohexadiene derivatives.

In analytical chemistry, 68054-39-7 presents interesting challenges and opportunities for spectroscopic characterization. The compound's unique structure gives rise to distinctive NMR signatures and mass spectral patterns, making it a valuable subject for method development in analytical laboratories. Recent publications have highlighted its utility as a model compound for studying intermolecular interactions in solution.

The thermal and photochemical stability of 3,6-Dioxo-2,5-bis(phenylamino)-1,4-cyclohexadiene-1-carboxylic Acid has become a topic of interest in materials science. Preliminary studies suggest that the compound maintains structural integrity under various conditions, making it potentially useful for advanced material applications. This property, combined with its tunable electronic characteristics, has led to speculation about its possible incorporation into functional coatings or specialty polymers.

As research into sustainable chemistry continues to expand, compounds like 68054-39-7 are being reevaluated for their potential in eco-friendly applications. The presence of multiple hydrogen bond donors and acceptors in its structure makes it particularly interesting for developing biodegradable materials or green catalysts. These applications align well with current trends in environmentally conscious chemistry and circular economy initiatives.

The future research directions for 3,6-Dioxo-2,5-bis(phenylamino)-1,4-cyclohexadiene-1-carboxylic Acid appear promising. With increasing interest in multifunctional organic compounds, this molecule's unique combination of features positions it as a potentially valuable research target. Ongoing studies are likely to explore its structure-activity relationships, material properties, and potential applications in various high-tech industries.